Vanadium oxytrichloride

Vanadium oxytrichloride (CAS 7727-18-6) is a highly reactive, lemon-yellow liquid transition metal oxyhalide featuring vanadium in the +5 oxidation state. From a procurement perspective, its defining attributes are its liquid state at room temperature, high volatility (boiling point ~127 °C), and complete miscibility in non-polar hydrocarbon solvents . As a potent Lewis acid and oxidizing agent, it fumes in moist air and requires strict anhydrous handling [1]. Commercially, it is prioritized as a premium homogeneous catalyst precursor for olefin polymerization and as a highly efficient, volatile vanadium source for gas-phase thin-film deposition.

Attempting to substitute Vanadium oxytrichloride with close analogs introduces severe process liabilities. Replacing it with Vanadium tetrachloride (VCl4) compromises storage and dosing; VCl4 is thermodynamically unstable at room temperature, slowly degrading into solid VCl3 and releasing pressurized chlorine gas, which ruins stoichiometric precision and clogs feed lines. Conversely, substituting with Vanadium pentoxide (V2O5) fails in continuous-flow or low-temperature systems because V2O5 is a refractory solid with negligible vapor pressure, making it entirely unsuitable for room-temperature bubbler delivery or homogeneous liquid-phase catalysis without costly, high-temperature pre-processing[1].

Shelf-Life & Stoichiometric Stability

For industrial precursor storage, Vanadium oxytrichloride (VOCl3) provides a highly stable liquid phase at room temperature, whereas Vanadium tetrachloride (VCl4) suffers from continuous thermodynamic instability. VCl4 slowly decomposes below 63 °C into solid Vanadium trichloride (VCl3) and chlorine gas, altering the active vanadium concentration and building hazardous internal pressure . In contrast, VOCl3 maintains its V(V) oxidation state and liquid integrity indefinitely under anhydrous conditions, ensuring consistent molar dosing .

Eliminates the need for continuous re-assaying of precursor concentration and prevents reactor feed lines from clogging with solid degradation products.

Vapor Delivery Efficiency for CVD/ALD

In gas-phase deposition workflows, VOCl3 offers exceptional volatility compared to common solid vanadium sources like Vanadium pentoxide (V2O5). VOCl3 exhibits a high vapor pressure of 13.8 mmHg at 20 °C and a low boiling point of 127 °C, allowing it to be easily entrained in carrier gases using standard room-temperature bubblers . Conversely, V2O5 is a refractory solid with a melting point of 690 °C and negligible vapor pressure at room temperature, requiring extreme thermal budgets to volatilize.

Allows for low-temperature, highly controlled vapor delivery in Atmospheric Pressure Chemical Vapor Deposition (APCVD) systems without requiring heated precursor lines.

V2O5 Deposition Process Window

When depositing V2O5 thin films via Atmospheric Pressure Chemical Vapor Deposition (APCVD), VOCl3 provides a significantly wider stoichiometric tolerance than VCl4. The reaction of VOCl3 with water relies on a redox mechanism, which yields a much larger V2O5 phase-pure production region across a precursor-to-water molar ratio of 0.6 to 4.0 at 350–600 °C[1]. VCl4, undergoing simple hydrolysis, has a restricted process window and is highly prone to mixed-phase contamination, requiring much tighter control of water flow rates.

Reduces the defect rate in industrial thin-film manufacturing by providing greater tolerance to minor fluctuations in co-reactant flow rates.

Homogeneous Catalysis in EPDM

For the synthesis of ultra-high-molecular-weight ethylene-propylene-diene monomer (EPDM) rubber, the complete miscibility of VOCl3 in non-polar solvents (like hexane and toluene) is critical. Unlike solid vanadium halides (e.g., VCl3) which form heterogeneous suspensions with limited active-site availability, liquid VOCl3 forms a fully homogeneous Ziegler-Natta catalytic system. When activated with aluminum alkyls, VOCl3-based systems achieve exceptionally high catalytic activities of up to 2.65 x 10^5 g polymer/mol V·h, ensuring efficient monomer conversion and high molecular weight[1].

Maximizes catalyst efficiency and ensures uniform polymer microstructures, which is impossible to achieve with heterogeneous solid precursors.

Ziegler-Natta Catalysis for EPDM

Leveraging its complete solubility in non-polar solvents, VOCl3 is the precursor of choice for homogeneous Ziegler-Natta terpolymerization. It ensures maximum active-site dispersion, enabling the synthesis of ultra-high-molecular-weight EPDM elastomers with precise diene incorporation and catalytic activities exceeding 10^5 g polymer/mol V·h [1].

APCVD of V2O5 Films

Due to its high vapor pressure (13.8 mmHg at 20 °C) and favorable redox-driven reaction mechanism with water, VOCl3 is highly preferred for APCVD of vanadium oxide thin films. It offers a significantly wider process window for phase-pure V2O5 deposition compared to VCl4, making it ideal for scalable, reproducible manufacturing of thermochromic and energy-storage coatings[2].

Anhydrous Organovanadium Synthesis

In advanced synthetic chemistry, VOCl3 serves as a stable, liquid-phase V(V) synthon. Because it does not spontaneously decompose to release chlorine gas like VCl4, it allows for highly precise molar dosing in the synthesis of specialized vanadium alkoxides, amides, and other organometallic complexes used in next-generation materials science.